Cas no 871930-30-2 (Ethyl 1-cyclohexyl-2-(furan-3-YL)-1H-benzo[D]imidazole-5-carboxylate)

• Product Name: Ethyl 1-cyclohexyl-2-(furan-3-YL)-1H-benzo[D]imidazole-5-carboxylate
• CAS No: 871930-30-2
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• MDL: MFCD27991369
• CID: 4823784
• Update Time: 2025-07-19

Ethyl 1-cyclohexyl-2-(furan-3-YL)-1H-benzo[D]imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 1-CYCLOHEXYL-2-(FURAN-3-YL)-1H-BENZO[D]IMIDAZOLE-5-CARBOXYLATE
• ethyl 1-cyclohexyl-2-(furan-3-yl)benzimidazole-5-carboxylate
• Ethyl 1-cyclohexyl-2-(furan-3-YL)-1H-benzo[D]imidazole-5-carboxylate

• MDL： MFCD27991369
• Inchi： 1S/C20H22N2O3/c1-2-25-20(23)14-8-9-18-17(12-14)21-19(15-10-11-24-13-15)22(18)16-6-4-3-5-7-16/h8-13,16H,2-7H2,1H3
• InChI Key： ZBBQVILRTYDNML-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1=NC2C=C(C(=O)OCC)C=CC=2N1C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 466
• XLogP3: 4.1
• Topological Polar Surface Area: 57.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Ethyl 1-cyclohexyl-2-(furan-3-YL)-1H-benzo[D]imidazole-5-carboxylate

Ethyl 1-cyclohexyl-2-(furan-3-yl)-1H-benzo[d]imidazole-5-carboxylate (CAS No. 871930-30-2): A Comprehensive Overview

Ethyl 1-cyclohexyl-2-(furan-3-yl)-1H-benzo[d]imidazole-5-carboxylate (CAS No. 871930-30-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

Ethyl 1-cyclohexyl-2-(furan-3-yl)-1H-benzo[d]imidazole-5-carboxylate is a derivative of benzo[d]imidazole, a heterocyclic aromatic compound with a wide range of biological activities. The presence of the cyclohexyl and furan substituents imparts unique chemical and physical properties to this molecule. The cyclohexyl group enhances the lipophilicity of the compound, which is crucial for its ability to cross biological membranes and reach target sites within cells. The furan moiety, on the other hand, contributes to the compound's electronic structure and reactivity, making it an attractive candidate for drug design.

The molecular formula of Ethyl 1-cyclohexyl-2-(furan-3-yl)-1H-benzo[d]imidazole-5-carboxylate is C₂₀H₂₁N₃O₃, and its molecular weight is approximately 347.40 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 145°C to 147°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of Ethyl 1-cyclohexyl-2-(furan-3-yl)-1H-benzo[d]imidazole-5-carboxylate involves several steps that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of 5-aminoindole with ethyl cyclohexanecarboxylate in the presence of a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and N-hydroxysuccinimide (NHS). This step forms the intermediate ethyl 5-aminoindole carboxylate, which is then reacted with furan to introduce the furan substituent.

Another method involves the use of palladium-catalyzed cross-coupling reactions to introduce the cyclohexyl and furan groups onto the benzo[d]imidazole scaffold. This approach offers greater flexibility in terms of substituent selection and can be adapted to produce a variety of analogs with different functional groups.

Biological Activities

Ethyl 1-cyclohexyl-2-(furan-3-yl)-1H-benzo[d]imidazole-5-carboxylate has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the most notable properties of this compound is its anti-inflammatory activity. Research has shown that it can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro and in vivo models of inflammation.

In addition to its anti-inflammatory effects, Ethyl 1-cyclohexyl-2-(furan-3-yl)-1H-benzo[d]imidazole-5-carboxylate has also demonstrated potent antioxidant properties. It can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. These findings suggest that the compound may have potential applications in treating diseases associated with chronic inflammation and oxidative stress, such as arthritis, neurodegenerative disorders, and cardiovascular diseases.

Clinical Trials and Research Advancements

The therapeutic potential of Ethyl 1-cyclohexyl-2-(furan-3-yl)-1H-benzo[d]imidazole-5-carboxylate has been further validated through preclinical studies and early-stage clinical trials. Recent research has focused on evaluating its efficacy in treating inflammatory bowel disease (IBD), a group of chronic inflammatory conditions affecting the gastrointestinal tract. Preliminary results from these studies have shown that the compound can significantly reduce inflammation and improve clinical outcomes in animal models of IBD.

In another study, researchers investigated the effects of Ethyl 1-cyclohexyl-2-(furan-3-yr)-1H-benzo[d]imidazole-5-carboxyrate on neuroinflammation in a mouse model of Alzheimer's disease. The results indicated that treatment with this compound led to a reduction in neuroinflammatory markers and an improvement in cognitive function. These findings highlight the potential of this compound as a novel therapeutic agent for neurodegenerative diseases.

Conclusion

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